Cas no 63675-88-7 (6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone)

• Product Name: 6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone
• CAS No: 63675-88-7
• MF: C₂₂H₁₆O₄S
• MW: 376.425045013428
• CID: 1656114
• PubChem ID: 9842621
• Update Time: 2025-05-21

6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl](4-methoxyphenyl)-
• [6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl](4-methoxyphenyl)methanone
• (6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thiophen-3-yl)(4-methoxyphenyl)methanone
• 2-(4-Hydroxyphenyl)-3-(4-methoxybenzoyl)-6-hydroxybenzothiophene
• Q27467408
• DA-75208
• [6-HYDROXY-2-(4-HYDROXYPHENYL)-1-BENZOTHIOPHEN-3-YL](4-METHOXYPHENYL)METHANONE
• PYIMIJKXPOXOFJ-UHFFFAOYSA-N
• HY-135592
• LY 88074 Methyl Ester
• [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-(4-methoxyphenyl)methanone
• CS-0113562
• 2-(4-hydroxyphenyl)-3-(4-methoxybenzoyl)-6-hydroxybenzo[b]thiophene
• AKOS040733645
• 63675-88-7
• LY88074 Methyl ether
• SCHEMBL7075664
• 6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone

• Inchi： 1S/C22H16O4S/c1-26-17-9-4-13(5-10-17)21(25)20-18-11-8-16(24)12-19(18)27-22(20)14-2-6-15(23)7-3-14/h2-12,23-24H,1H3
• InChI Key： PYIMIJKXPOXOFJ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(C(C2C=CC(=CC=2)OC)=O)=C1C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 376.07698
• Monoisotopic Mass: 376.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone

6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone: A Comprehensive Overview

6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone, also known by its CAS registry number CAS No. 63675-88-7, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of benzobthiophene derivatives, which have gained significant attention in recent years due to their versatile properties and promising roles in materials science, pharmacology, and environmental chemistry.

The molecular structure of 6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone consists of a benzobthiophene core with hydroxyl and methoxy substituents. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications. Recent studies have highlighted its potential as a precursor for advanced materials, such as organic semiconductors and optoelectronic devices.

One of the most notable aspects of this compound is its role in the synthesis of novel materials with tailored electronic properties. Researchers have explored its use in the development of organic field-effect transistors (OFETs) and photovoltaic devices. The incorporation of hydroxyl and methoxy groups into the benzobthiophene framework has been shown to enhance charge transport properties, making it a valuable building block for next-generation electronic materials.

In addition to its material science applications, 6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone has also been investigated for its biological activity. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, opening up possibilities in drug discovery. The hydroxyl groups present in the molecule contribute to its ability to scavenge free radicals, which is a critical factor in combating oxidative stress-related diseases.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity, making it more accessible for large-scale production. Researchers are also exploring greener synthesis routes, such as using microwave-assisted techniques or biocatalysts, to reduce environmental impact.

From an environmental perspective, CAS No. 63675-88-7 has been studied for its degradation pathways under various conditions. Understanding its stability and biodegradability is crucial for assessing its environmental impact and ensuring sustainable use. Preliminary findings suggest that the compound undergoes slow degradation under aerobic conditions, highlighting the need for further research into its long-term environmental effects.

In conclusion, 6-Hydroxy-2-(4-hydroxyphenyl)benzobthien-3-yl(4-methoxyphenyl)methanone is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in the fields of materials science, pharmacology, and environmental chemistry. As research continues to unfold, this compound is expected to pave the way for innovative solutions in both academic and industrial settings.